Cas no 94500-53-5 (Benzo[a]pyrene-11-methanol(9CI))

• Product Name: Benzo[a]pyrene-11-methanol(9CI)
• CAS No: 94500-53-5
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 808508
• PubChem ID: 125164
• Update Time: 2025-04-19

Benzo[a]pyrene-11-methanol(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-11-methanol(9CI)
• 11-hydroxymethylbenzo(a)pyrene
• benzo[a]pyren-11-ylmethanol
• 11-HMBP
• {pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-18-yl}methanol
• 94500-53-5
• DTXSID60241513
• 11-HYDROXYMETHYLBENZO[A]PYRENE
• CCRIS 5475

• Inchi： 1S/C21H14O/c22-12-17-11-15-6-3-5-13-8-9-16-10-14-4-1-2-7-18(14)20(17)21(16)19(13)15/h1-11,22H,12H2
• InChI Key： PJBXZHYQBHKPGT-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=C3C=CC4=CC5C=CC=CC=5C=1C4=C23

Computed Properties

• Exact Mass: 282.104465
• Monoisotopic Mass: 282.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 5.4

Experimental Properties

• Density: 1.345
• Boiling Point: 542.4°Cat760mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.888
• PSA: 20.23000
• LogP: 5.22950